![molecular formula C16H21N3O B7472093 3-cyano-N-(1-propan-2-ylpiperidin-4-yl)benzamide](/img/structure/B7472093.png)
3-cyano-N-(1-propan-2-ylpiperidin-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-cyano-N-(1-propan-2-ylpiperidin-4-yl)benzamide, also known as CP-122,288, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
3-cyano-N-(1-propan-2-ylpiperidin-4-yl)benzamide acts as a selective antagonist of the NMDA receptor, which plays a crucial role in synaptic plasticity and learning and memory processes. By blocking the activity of the NMDA receptor, this compound may have therapeutic effects in various neurological and psychiatric disorders. Additionally, this compound has been shown to inhibit the activity of protein kinase C, which is involved in cell signaling pathways and cancer cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the dose and route of administration. In animal studies, this compound has been shown to improve cognitive function and reduce anxiety-like behavior. Additionally, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death.
Advantages and Limitations for Lab Experiments
3-cyano-N-(1-propan-2-ylpiperidin-4-yl)benzamide has several advantages for lab experiments, including its high selectivity for the NMDA receptor and its ability to cross the blood-brain barrier. However, this compound also has limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for research on 3-cyano-N-(1-propan-2-ylpiperidin-4-yl)benzamide. One direction is to investigate its potential as a treatment for neurological and psychiatric disorders, such as Alzheimer's disease and depression. Another direction is to explore its anticancer properties and potential use in cancer therapy. Additionally, further studies are needed to determine the optimal dose and route of administration for this compound and to investigate its long-term effects on the body.
Synthesis Methods
3-cyano-N-(1-propan-2-ylpiperidin-4-yl)benzamide can be synthesized using a multi-step process involving the reaction of 4-piperidone with 3-aminobenzoic acid, followed by acylation with 1-bromo-2-propanol and cyanation with potassium cyanide. The resulting compound is then purified through recrystallization.
Scientific Research Applications
3-cyano-N-(1-propan-2-ylpiperidin-4-yl)benzamide has been investigated for its potential therapeutic applications in various fields, including neurology, psychiatry, and oncology. In neurology, this compound has been studied for its ability to modulate the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in learning and memory processes. In psychiatry, this compound has been investigated for its potential as a treatment for anxiety disorders and depression. In oncology, this compound has been studied for its ability to inhibit the growth of cancer cells.
properties
IUPAC Name |
3-cyano-N-(1-propan-2-ylpiperidin-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O/c1-12(2)19-8-6-15(7-9-19)18-16(20)14-5-3-4-13(10-14)11-17/h3-5,10,12,15H,6-9H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJDBJXZWBNRKHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC(CC1)NC(=O)C2=CC=CC(=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.